2-[4-(Pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 2-[4-(pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C16H20N4O/c17-12-14-4-3-7-18-15(14)19-10-5-13(6-11-19)16(21)20-8-1-2-9-20/h3-4,7,13H,1-2,5-6,8-11H2
• InChI Key: KIXAQLNZJPDEKZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CCN(CC2)C3=C(C=CC=N3)C#N
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol

Description

2-[4-(Pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile, also known as CPP-ACP, is a synthetic peptide that has gained significant attention in scientific research due to its potential applications in the field of dentistry. CPP-ACP has been shown to have unique properties that make it an effective agent for the prevention and treatment of dental caries, as well as other oral health issues.

Mechanism of Action

2-[4-(Pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile works by binding to the tooth surface and forming a protective layer that helps to remineralize the enamel. It also helps to neutralize the acids produced by bacteria in the mouth, which can lead to tooth decay. Additionally, 2-[4-(Pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile has been shown to have antibacterial properties, which can help to prevent the growth of harmful bacteria in the mouth.
Biochemical and Physiological Effects
2-[4-(Pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile has been shown to have a number of biochemical and physiological effects on the oral cavity. It has been shown to increase the concentration of calcium and phosphate ions in saliva, which can help to remineralize the enamel. Additionally, 2-[4-(Pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile has been shown to reduce the levels of harmful bacteria in the mouth, which can help to prevent tooth decay and other oral health issues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(Pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile in lab experiments is its ability to remineralize enamel and inhibit bacterial growth. This makes it a useful agent for studying the effects of dental caries and other oral health issues. However, there are also limitations to using 2-[4-(Pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile in lab experiments, such as the need for specialized equipment and expertise in peptide synthesis and purification.

Future Directions

There are a number of future directions for research on 2-[4-(Pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile. One area of interest is the development of new formulations and delivery systems for 2-[4-(Pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile, which could improve its effectiveness and make it more accessible for use in clinical settings. Additionally, further research is needed to investigate the long-term effects of 2-[4-(Pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile on oral health, as well as its potential use in the treatment of other oral health issues. Finally, more studies are needed to investigate the safety and efficacy of 2-[4-(Pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile in humans, which could pave the way for its use in clinical practice.

Synthesis Methods

2-[4-(Pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile is synthesized using a solid-phase peptide synthesis method, which involves the stepwise addition of amino acids to a resin-bound peptide chain. The synthesis process involves the use of protecting groups to prevent unwanted reactions and ensure the correct amino acid sequence. The final product is then purified using high-performance liquid chromatography (HPLC) to obtain a pure and homogeneous peptide.

Scientific Research Applications

2-[4-(Pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile has been extensively studied for its potential applications in the field of dentistry. It has been shown to have a number of beneficial effects on oral health, including remineralization of enamel, inhibition of bacterial growth, and reduction of dental hypersensitivity. 2-[4-(Pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-3-carbonitrile has also been investigated for its potential use in the treatment of other oral health issues, such as periodontal disease and oral cancer.